Cas no 1270334-87-6 (3-amino-3-(3-fluoropyridin-2-yl)propanoic acid)

• Product Name: 3-amino-3-(3-fluoropyridin-2-yl)propanoic acid
• CAS No: 1270334-87-6
• MF: C₈H₉FN₂O₂
• MW: 184.167665243149
• CID: 6408819
• PubChem ID: 55295047
• Update Time: 2025-10-29

3-amino-3-(3-fluoropyridin-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-3-(3-fluoropyridin-2-yl)propanoic acid
• 1270334-87-6
• AKOS006369698
• EN300-1853475

• Inchi： 1S/C8H9FN2O2/c9-5-2-1-3-11-8(5)6(10)4-7(12)13/h1-3,6H,4,10H2,(H,12,13)
• InChI Key： XYOZBWHXDKTWGO-UHFFFAOYSA-N
• SMILES： FC1=CC=CN=C1C(CC(=O)O)N

Computed Properties

• Exact Mass: 184.06480570g/mol
• Monoisotopic Mass: 184.06480570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-amino-3-(3-fluoropyridin-2-yl)propanoic acid

Introduction to 3-Amino-3-(3-Fluoropyridin-2-Yl)Propanoic Acid (CAS No. 1270334-87-6)

3-Amino-3-(3-fluoropyridin-2-yl)propanoic acid, also known by its CAS registry number CAS No. 1270334-87-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an amino group, a pyridine ring with a fluorine substituent, and a carboxylic acid group. The combination of these functional groups makes it a versatile molecule with potential applications in drug discovery and material science.

The synthesis of 3-amino-3-(3-fluoropyridin-2-yl)propanoic acid involves a series of well-defined chemical reactions, including nucleophilic substitutions, reductions, and oxidations. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various routes to optimize the synthesis process, ensuring scalability for potential industrial applications.

One of the most promising aspects of 3-amino-3-(3-fluoropyridin-2-yl)propanoic acid is its biological activity. Studies have shown that this compound exhibits potent inhibitory effects on certain enzymes, making it a valuable lead compound in drug development. For instance, it has been investigated for its potential as an anti-inflammatory agent and as a modulator of cellular signaling pathways.

The structural features of cas no 1270334-87-6 contribute to its unique pharmacokinetic properties. The presence of the amino and carboxylic acid groups enhances its solubility in aqueous solutions, which is advantageous for drug delivery systems. Additionally, the fluorinated pyridine ring imparts electronic properties that can influence the molecule's interaction with biological targets.

In terms of applications, cas no 1270334-87-6 has been utilized in various research settings to study protein-ligand interactions, enzyme kinetics, and cellular responses. Its role as a building block in medicinal chemistry has further expanded its utility in designing more complex molecular structures with enhanced therapeutic potential.

The future outlook for cas no 1270334-87-6 is bright, with ongoing research exploring its potential in treating various diseases, including cancer and neurodegenerative disorders. Collaborative efforts between academic institutions and pharmaceutical companies are expected to unlock new avenues for its application in therapeutics.